1-(2-ethoxyethyl)-5-(6-oxa-9-azaspiro[4.5]dec-9-ylcarbonyl)-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 3-(2-ethoxyethyl)-6-(6-oxa-9-azaspiro[4.5]decane-9-carbonyl)-1H-benzimidazol-2-one
• InChI: InChI=1S/C20H27N3O4/c1-2-26-11-10-23-17-6-5-15(13-16(17)21-19(23)25)18(24)22-9-12-27-20(14-22)7-3-4-8-20/h5-6,13H,2-4,7-12,14H2,1H3,(H,21,25)
• InChI Key: HVPMOIUFSHQWJD-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)C(=O)N3CCOC4(C3)CCCC4)NC1=O
• Molecular Formula: C20H27N3O4
• Molecular Weight: 373.4 g/mol

Description

Spirocyclic compounds and benzimidazoles are two important classes of heterocycles in medicinal chemistry and organic synthesis. They are known for their diverse biological activities and are often used as key building blocks in the development of new therapeutic agents. Their unique structural features enable a wide range of chemical modifications, making them versatile intermediates in synthetic chemistry.

Synthesis Analysis

The synthesis of spirocyclic and benzimidazole compounds typically involves multi-step reactions, starting from simple precursors. For instance, Zhao Yu et al. (2017) describe the synthesis of novel fungicidal agents with a spirocyclic structure, achieved in moderate to excellent yields through a four-step process starting from (1-hydroxycyclohexyl)(phenyl)methanone and diketene (Zhao Yu et al., 2017). Similarly, synthesis methods for benzimidazole derivatives involve cyclization reactions and the incorporation of various functional groups to achieve the desired structural complexity.

Molecular Structure Analysis

The molecular structure of spirocyclic and benzimidazole compounds is characterized by their cyclic components, where one or more atoms are common to two or more rings, leading to a 'spiro' configuration. X-ray crystallography is often used to determine the precise structure and confirm the stereochemistry of these compounds. For example, the crystal structure of certain spiro compounds has been reported, demonstrating the utility of X-ray analysis in confirming molecular configurations (K. Peters et al., 1998).

Chemical Reactions and Properties

Spirocyclic and benzimidazole compounds undergo a variety of chemical reactions, including cycloadditions, ring expansions, and functional group transformations. These reactions are crucial for further derivatization and the exploration of biological activity. For instance, reactions involving spirocyclic oxetanes and benzimidazoles have been explored for the synthesis of complex molecular architectures with potential biological applications (M. Gurry et al., 2015).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystallinity, are influenced by their molecular structure and the presence of functional groups. These properties are essential for understanding the compound's behavior in biological systems and its suitability for drug formulation.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and pKa, of spirocyclic and benzimidazole compounds are critical for their application in drug discovery and organic synthesis. The presence of nitrogen atoms, heterocyclic rings, and other functional groups contributes to their diverse reactivity and the ability to participate in a wide range of chemical reactions.

• Synthesis and Fungicidal Activity of (E)-5-[1-(4-Phenyl-2-oxo-1-oxaspiro[4.5]dec-3-en-3-yl)ethylidene]-2-aminoimidazolin-4-one Derivatives (Zhao Yu et al., 2017).
• Crystal structure of 1-[(1'S)-1'-benzyl-2'-(4-bromobenzoyloxy)ethyl]- l-azaspiro[4.5]deca-6,9-dien-2,8-dione hydrate (K. Peters et al., 1998).
• Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole (M. Gurry et al., 2015).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activity. As with any chemical, appropriate safety precautions should be taken when handling and storing it.

Future Directions

Future research on this compound could involve exploring its synthesis and properties in more detail, as well as investigating any potential biological activity. It could be of interest in fields such as medicinal chemistry or materials science.